Cas no 1226440-29-4 (2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226440-29-4
• MF: C₁₈H₁₃F₃N₄O₃S
• MW: 422.381032705307
• CID: 5445272
• PubChem ID: 49672606
• Update Time: 2025-08-05

2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• VU0506377-1
• F2964-3436
• 2-[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• AKOS024478155
• 1226440-29-4
• VU0506377-2
• 2-((5-(3-nitrophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide
• 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-[[5-(3-Nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H13F3N4O3S/c19-18(20,21)12-4-2-5-13(8-12)24-15(9-23-17(24)29-10-16(22)26)11-3-1-6-14(7-11)25(27)28/h1-9H,10H2,(H2,22,26)
• InChI Key： KQPXRFDWCYXSIM-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 422.06604595g/mol
• Monoisotopic Mass: 422.06604595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.7±65.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide

2-{[5-(3-Nitrophenyl)-1-[3-(Trifluoromethyl)Phenyl]-1H-Imidazol-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1226440-29-4, known as 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of an imidazole ring substituted with a 3-nitrophenyl group and a trifluoromethyl-substituted phenyl group, along with a sulfanyl acetamide moiety. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as cross-coupling reactions and multi-component synthesis. The synthesis process involves the strategic introduction of functional groups to achieve the desired molecular architecture. The imidazole ring serves as a central scaffold, providing stability and facilitating interactions with other molecules. The 3-nitrophenyl group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Meanwhile, the trifluoromethyl-substituted phenyl group imparts hydrophobicity and increases the molecule's lipophilicity, which is crucial for its potential applications in drug design and materials science.

The sulfanyl acetamide moiety at the terminus of the molecule plays a pivotal role in determining its functional properties. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, making it ideal for applications in bioconjugation and drug delivery systems. Recent studies have highlighted the potential of this compound as a precursor for developing novel pharmaceutical agents, particularly in the field of anticancer drug design. The ability of this compound to target specific cellular pathways makes it a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown potential in the field of materials science, particularly in the development of advanced polymers and coatings. The combination of its hydrophobicity and reactivity makes it suitable for use as a building block in constructing materials with tailored properties. Researchers have also explored its application as a catalyst in organic synthesis, where its ability to facilitate specific transformations has been demonstrated.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for ensuring sustainable practices. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with promising results indicating that it can undergo efficient breakdown under aerobic conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

Looking ahead, ongoing research aims to further optimize the synthesis process of this compound, reducing costs and improving yields while maintaining its high purity standards. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory research to commercial applications.

In conclusion, CAS No. 1226440-29-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in future innovations within chemistry and related fields.